4-(2-Fluoro-3-methoxyphenyl)-2-nitrobenzoic acid, 95%

• IUPAC Name: 4-(2-fluoro-3-methoxyphenyl)-2-nitrobenzoic acid
• InChI: InChI=1S/C14H10FNO5/c1-21-12-4-2-3-9(13(12)15)8-5-6-10(14(17)18)11(7-8)16(19)20/h2-7H,1H3,(H,17,18)
• InChI Key: XENMKEANFNAHQY-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=C1F)C2=CC(=C(C=C2)C(=O)O)[N+](=O)[O-]
• Molecular Formula: C14H10FNO5
• DSSTOX Substance ID: DTXSID10690092
• Molecular Weight: 291.23 g/mol
• CAS RN: 1261906-84-6

Description

4-(2-Fluoro-3-methoxyphenyl)-2-nitrobenzoic acid (95%) is a synthetic compound commonly used in scientific research. It is a white solid that is soluble in organic solvents and has a melting point of 131-134°C. This compound is used in a variety of applications, including in the synthesis of pharmaceuticals and other compounds, as a catalyst in organic reactions, and as a reagent in biochemical research.

Mechanism of Action

4-(2-Fluoro-3-methoxyphenyl)-2-nitrobenzoic acid (95%) acts as an electron-withdrawing group, which allows it to act as a catalyst in organic reactions. It is also capable of forming hydrogen bonds with other molecules, which can facilitate the formation of new molecules. Additionally, it can act as a nucleophile, which allows it to react with other molecules and form new products.
Biochemical and Physiological Effects
4-(2-Fluoro-3-methoxyphenyl)-2-nitrobenzoic acid (95%) has a variety of biochemical and physiological effects. It is known to inhibit the activity of certain enzymes, such as carbonic anhydrase and acetylcholinesterase. It is also known to act as a substrate for certain enzymes, such as lipoxygenase and cyclooxygenase. Additionally, it is known to act as an inhibitor of certain receptor proteins, such as the 5-HT2A receptor.

Advantages and Limitations for Lab Experiments

The main advantage of using 4-(2-Fluoro-3-methoxyphenyl)-2-nitrobenzoic acid (95%) in laboratory experiments is its ability to act as a catalyst in organic reactions. This allows for the synthesis of a wide range of compounds in a relatively short amount of time. Additionally, it is relatively inexpensive and easy to obtain. The main limitation of this compound is its toxicity, which can make it difficult to handle in the laboratory.

Future Directions

There are a number of potential future directions for 4-(2-Fluoro-3-methoxyphenyl)-2-nitrobenzoic acid (95%). These include further research into its mechanism of action, its potential therapeutic applications, and its potential use as a catalyst in the synthesis of other compounds. Additionally, further research into its biochemical and physiological effects could yield new insights into its potential therapeutic applications. Finally, further research into its toxicity and safe handling procedures could improve its safety profile and make it more suitable for use in laboratory experiments.

Synthesis Methods

4-(2-Fluoro-3-methoxyphenyl)-2-nitrobenzoic acid (95%) can be synthesized using a number of different methods. The most common method is the reaction of 4-fluoro-3-methoxyphenol with nitrobenzene in the presence of an acid catalyst. This reaction yields 4-(2-fluoro-3-methoxyphenyl)-2-nitrobenzoic acid (95%) as the major product.

Scientific Research Applications

4-(2-Fluoro-3-methoxyphenyl)-2-nitrobenzoic acid (95%) is widely used in scientific research. It is used as a reagent in organic synthesis and in the preparation of pharmaceuticals and other compounds. It is also used as a catalyst in organic reactions, such as the synthesis of polymers and other polyfunctional compounds. Additionally, it is used in the synthesis of monomers and other compounds in biochemistry and medicinal chemistry.